Cas no 834861-05-1 (Acetic acid, [2-(benzoyloxy)-1-[(carboxymethoxy)methyl]ethoxy]-)

• Product name: Acetic acid, [2-(benzoyloxy)-1-[(carboxymethoxy)methyl]ethoxy]-
• CAS No: 834861-05-1
• MF: C₁₄H₁₆O₈
• MW: 312.272045135498
• CID: 671274
• PubChem ID: 71415388

Acetic acid, [2-(benzoyloxy)-1-[(carboxymethoxy)methyl]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [2-(benzoyloxy)-1-[(carboxymethoxy)methyl]ethoxy]-
• 2-[3-benzoyloxy-2-(carboxymethoxy)propoxy]acetic acid
• 834861-05-1
• DTXSID60834803
• 2,2'-{[3-(Benzoyloxy)propane-1,2-diyl]bis(oxy)}diacetic acid

• Inchi： InChI=1S/C14H16O8/c15-12(16)8-20-6-11(21-9-13(17)18)7-22-14(19)10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,15,16)(H,17,18)
• InChI Key： UGQYBDAZBFZOSN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)OCC(COCC(=O)O)OCC(=O)O

Computed Properties

• Exact Mass: 312.08451746g/mol
• Monoisotopic Mass: 312.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų
• XLogP3: 0.7